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Compound of Interest

Compound Name: 2-Amino-6-Chloropyrazine

Cat. No.: B134898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-
Amino-6-chloropyrazine, a key intermediate in the synthesis of various pharmaceuticals.[1]

The information presented herein is intended to support research and development activities by

providing essential data on its physical appearance and melting point, along with standardized

methodologies for their determination.

Core Physicochemical Data
The quantitative data for 2-Amino-6-chloropyrazine (CAS Number: 33332-28-4) are

summarized in the table below for ease of reference and comparison.[1][2][3]

Property Value References

Appearance
White to brown powder to

crystal
[1]

Melting Point 151 - 156 °C [1]

Molecular Formula C₄H₄ClN₃ [1][2][3]

Molecular Weight 129.55 g/mol [1][2]

Solubility
Soluble in dimethyl sulfoxide

and methanol
[3][4]
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Experimental Protocols
The following sections detail standardized experimental methodologies for the determination of

the appearance and melting point of a solid chemical compound like 2-Amino-6-
chloropyrazine.

Determination of Physical Appearance
Objective: To visually inspect and describe the physical form, color, and general characteristics

of the substance.

Methodology:

Sample Preparation: A small, representative sample of 2-Amino-6-chloropyrazine is placed

on a clean, white, non-reactive surface, such as a watch glass or a piece of weighing paper.

Visual Inspection: The sample is observed under good lighting conditions, preferably diffuse

daylight or a standardized light source.

Color Assessment: The color of the material is described as accurately as possible (e.g.,

white, off-white, light brown).

Form and Habit: The physical form of the solid is characterized (e.g., powder, crystalline). If

crystalline, the crystal habit (e.g., needles, plates) is noted if observable.

Documentation: The observations are recorded, providing a comprehensive description of

the substance's appearance.

Determination of Melting Point
Objective: To determine the temperature range over which the solid material transitions to a

liquid.

Methodology (Capillary Method):

Sample Preparation: A small amount of finely powdered, dry 2-Amino-6-chloropyrazine is

packed into a capillary tube to a height of 2-3 mm.
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Apparatus Setup: The packed capillary tube is placed in a calibrated melting point apparatus.

The apparatus is equipped with a heating block or oil bath, a thermometer or temperature

probe, and a means of observing the sample.

Heating Rate: The sample is heated at a controlled rate. Initially, a rapid heating rate can be

used to approach the expected melting point. Within 20°C of the expected melting point, the

heating rate is reduced to 1-2°C per minute to ensure thermal equilibrium.

Observation: The sample is observed carefully through the magnifying lens of the apparatus.

Melting Range Recording: The temperature at which the first drop of liquid appears is

recorded as the onset of melting. The temperature at which the last solid particle melts is

recorded as the completion of melting. The melting point is reported as this range.

Calibration: The accuracy of the thermometer and apparatus should be regularly verified

using certified melting point standards.

Role in Pharmaceutical Development
2-Amino-6-chloropyrazine is a versatile building block in medicinal chemistry, notably in the

synthesis of novel therapeutic agents.[1] Its structure is particularly valuable for developing

compounds with targeted biological activity.[1] For instance, it is utilized in the preparation of

A₂B adenosine receptor antagonists.[4][5] The following diagram illustrates a generalized

workflow for the use of 2-Amino-6-chloropyrazine in a drug discovery context.
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Caption: Generalized workflow for the use of 2-Amino-6-chloropyrazine in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 2-Amino-6-Chloropyrazine | C4H4ClN3 | CID 118458 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Amino-6-chloropyrazine, 95% | Fisher Scientific [fishersci.ca]

4. 2-Amino-6-chloropyrazine, 95% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

5. 2-Amino-6-chloropyrazine, 95% 100 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Amino-6-chloropyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134898#2-amino-6-chloropyrazine-melting-point-and-
appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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